Cas no 867-81-2 (D-Pantothenic acid sodium)

• Product name: D-Pantothenic acid sodium
• CAS No: 867-81-2
• MF: C₉H₁₇NNaO₅
• MW: 242.224754095078
• MDL: MFCD00002767
• CID: 40088
• PubChem ID: 87574296

D-Pantothenic acid sodium Chemical and Physical Properties

Names and Identifiers

• Sodium (R)-3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanoate
• D-PANTOTHENIC ACID, NA SALT
• D-PANTOTHENIC ACID SODIUM
• D(+)-PANTOTHENIC ACID SODIUM SALT
• (r)-n-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine monosodium salt
• SODIUM D-PANTOTHENATE
• SODIUM PANTHOTENATE
• SODIUM PANTOTHENATE
• beta-alanine,n-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,monosodiumsalt,(theta)-monosodiumsalt,d-pantothenicaci
• N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,monosodiumsalt,(R)-.beta.-Alanine
• n-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,monosodiumsalt,(r)-beta-alanin
• n-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-,monosodiumsalt,(theta)-beta-alanin
• pantothenicacid,sodiumsalt
• sodiumpantothenicacid
• Pantothenic acid sodium
• SdoiumPantothenate,&gt
• PantothenicAcid,SodiumSalt&gt
• D-Pantothenic acid sodium salt
• vitamin B5 sodium
• D-Pantothenic acid (sodium)
• OES0R93F0C
• D-Pantothenate Sodium
• SodiumD-pantothenate
• Pantothenate sodium
• AK117243
• d-pantothenate-sodium
• Sodium Pantothenate,(S)
• DSSTox_RID_82171
• DSSTox_CID_27173
• DSSTox_GSID_47173
• GQTHJBOWLPZUOI-FJXQXJEOSA-M
• HMS2093P20
• E
• Pantothenic acid, monosodium salt, D- (8CI)
• β-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, monosodium salt, (R)- (ZCI)
• β-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-, monosodium salt (9CI)
• Pantothenic acid sodium salt
• Sodium pantothenic acid
• HY-B0430A
• SODIUM PANTOTHENATE [HSDB]
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, monosodium salt, (R)-
• CS-5150
• DTXCID2027173
• Pantothenic acid, sodium salt
• CCG-213530
• P0013
• C9H16NNaO5
• PANTOTHENIC ACID SODIUM SALT [MI]
• Panthoject
• CAS-867-81-2
• HSDB 760
• Pantothenic acid, monosodium salt, D-
• Tox21_302487
• SODIUM 3-[(2R)-2,4-DIHYDROXY-3,3-DIMETHYLBUTANAMIDO]PROPANOATE
• PANTOTHENATE SODIUM [WHO-DD]
• Sodium N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine, (R)-
• .BETA.-ALANINE, N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-, SODIUM SALT (1:1)
• beta-Alanine, N-((2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, sodium salt (1:1)
• EINECS 212-768-6
• AKOS016844020
• O12072
• sodium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
• EN300-7438171
• CCRIS 1905
• UNII-OES0R93F0C
• D11519
• NS00079867
• Panthothenic acid sodium salt
• Pantothenate sodium salt
• SCHEMBL124920
• beta-Alanine, N-((2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, monosodium salt
• MFCD00002767
• Q27285618
• NCGC00256852-01
• Z1741981540
• DTXSID4047173
• Q-201535
• 867-81-2
• D-Pantothenic acid sodium

• MDL： MFCD00002767
• Inchi： 1S/C9H17NO5.Na/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/t7-;/m0./s1
• InChI Key： UZJUAHVVGIIUPT-FJXQXJEOSA-N
• SMILES： [C@H](O)(C(=O)NCCC(=O)O)C(C)(C)CO.[Na]

Computed Properties

• Exact Mass: 241.092617g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 241.092617g/mol
• Monoisotopic Mass: 241.092617g/mol
• Topological Polar Surface Area: 110Ų
• Heavy Atom Count: 16
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystals or powders.
• Melting Point: 110-124°C
• Boiling Point: 551.5°C at 760 mmHg
• Flash Point: 287.3℃
• Refractive Index: 27 ° (C=5, H2O)
• PSA: 109.69000
• LogP: -1.98710
• Specific Rotation: +23.0° - +28.0° (c=5, H2O)
• Solubility: It is easily soluble in dilute nitric acid, soluble in concentrated sodium hydroxide solution, and very slightly soluble in water.

D-Pantothenic acid sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-48-41-37/38-20/21/22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

D-Pantothenic acid sodium Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on D-Pantothenic acid sodium

D-Pantothenic acid sodium (CAS No. 867-81-2): A Comprehensive Overview in Modern Chemical and Biomedical Research

The compound D-Pantothenic acid sodium, identified by the chemical identifier CAS No. 867-81-2, represents a vital component in the realm of biochemical and pharmaceutical applications. This sodium salt form of pantothenic acid, also known as vitamin B5, plays a crucial role in cellular metabolism and has garnered significant attention in recent years due to its multifaceted biological activities. The increasing interest in this compound is underscored by its extensive research in various therapeutic areas, including anti-inflammatory, antioxidant, and neuroprotective effects.

Pantothenic acid, the precursor to coenzyme A (CoA), is indispensable for numerous metabolic processes such as energy production, fatty acid synthesis, and amino acid metabolism. The sodium salt form enhances solubility and bioavailability, making it a preferred choice for pharmaceutical formulations. Recent studies have highlighted the potential of D-Pantothenic acid sodium in modulating immune responses, which has significant implications for the development of novel immunomodulatory therapies.

One of the most compelling aspects of CAS No. 867-81-2 is its role in mitigating oxidative stress. Oxidative damage is implicated in numerous pathological conditions, including neurodegenerative diseases like Alzheimer's and Parkinson's. Emerging research indicates that D-Pantothenic acid sodium can scavenge reactive oxygen species (ROS) and enhance the activity of antioxidant enzymes, thereby protecting cellular components from oxidative damage. This mechanism has opened new avenues for therapeutic intervention in age-related disorders.

In addition to its antioxidant properties, D-Pantothenic acid sodium has been explored for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that CAS No. 867-81-2 could serve as a promising adjuvant therapy in managing inflammatory diseases.

The neuroprotective potential of D-Pantothenic acid sodium has also been a focal point of recent research. Coenzyme A is essential for neurotransmitter synthesis and synaptic function, making pantothenic acid critical for brain health. Studies have shown that supplementation with this compound can improve cognitive function and protect against neurotoxic insults. For instance, animal models have revealed that D-Pantothenic acid sodium administration can attenuate cognitive decline associated with aging and neurodegenerative conditions.

The pharmacokinetic profile of CAS No. 867-81-2 has been extensively studied to optimize its therapeutic efficacy. The sodium salt form exhibits good oral bioavailability and rapid absorption, allowing for effective systemic distribution. This characteristic makes it an attractive candidate for oral formulations aimed at treating various metabolic and inflammatory conditions. Furthermore, its stability under physiological conditions ensures consistent delivery and action within the body.

Emerging evidence also suggests that D-Pantothenic acid sodium may have applications in wound healing and tissue regeneration. Coenzyme A is involved in collagen synthesis and epithelial cell proliferation, processes crucial for wound closure and tissue repair. Clinical trials are currently underway to evaluate its efficacy in promoting healing in chronic wounds and burns.

The role of CAS No. 867-81-2 in metabolic disorders cannot be overstated. Given its involvement in energy metabolism and fatty acid synthesis, this compound holds promise for managing conditions such as obesity, diabetes, and hyperlipidemia. Research has shown that supplementation with pantothenic acid can improve insulin sensitivity and reduce lipid accumulation in adipose tissues.

The safety profile of D-Pantothenic acid sodium has been thoroughly evaluated across multiple clinical trials. The compound is generally well-tolerated at recommended doses, with minimal side effects reported. This favorable safety profile makes it suitable for long-term therapeutic use across diverse populations.

In conclusion, the multifaceted biological activities of D-Pantothenic acid sodium, as evidenced by recent research on its CAS No. 867-81-2 formulation, position it as a versatile therapeutic agent with broad applications in chemical biomedical research. Its ability to modulate immune responses, mitigate oxidative stress, enhance cognitive function, promote wound healing, and improve metabolic health underscores its significance as a potential therapeutic intervention in various disease states.